Cas no 849632-70-8 (2,5-Difluoro-4-methoxybenzoyl chloride)

• Product Name: 2,5-Difluoro-4-methoxybenzoyl chloride
• CAS No: 849632-70-8
• MF: C₈H₅ClF₂O₂
• MW: 206.573908567429
• CID: 4717468
• Update Time: 2025-10-05

2,5-Difluoro-4-methoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-4-methoxybenzoyl chloride
• Benzoyl chloride, 2,5-difluoro-4-methoxy-
• FCH1378038
• PC300818
• 2,5-Difluoro-4-methoxybenzoyl chloride

• Inchi： 1S/C8H5ClF2O2/c1-13-7-3-5(10)4(8(9)12)2-6(7)11/h2-3H,1H3
• InChI Key： CFKHDIPWCOXSLW-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=C(C=C1F)OC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,5-Difluoro-4-methoxybenzoyl chloride

Research Briefing on 2,5-Difluoro-4-methoxybenzoyl chloride (CAS: 849632-70-8) in Chemical Biology and Pharmaceutical Applications

2,5-Difluoro-4-methoxybenzoyl chloride (CAS: 849632-70-8) is a fluorinated aromatic acyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors, proteolysis-targeting chimeras (PROTACs), and other small-molecule therapeutics. The presence of fluorine atoms and the methoxy group in its structure enhances its reactivity and bioavailability, making it a valuable building block in medicinal chemistry.

Recent studies have highlighted the role of 2,5-Difluoro-4-methoxybenzoyl chloride in the synthesis of novel anticancer agents. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its utility in the development of selective FGFR (fibroblast growth factor receptor) inhibitors, which show promise in treating solid tumors with FGFR aberrations. The compound's ability to undergo efficient amide coupling reactions with various amines and anilines has been leveraged to create a library of derivatives with improved pharmacokinetic properties.

In addition to its applications in oncology, 2,5-Difluoro-4-methoxybenzoyl chloride has been employed in the design of covalent inhibitors targeting SARS-CoV-2 main protease (M^pro). A 2022 preprint on *bioRxiv* reported its use in the synthesis of peptidomimetic inhibitors that form a covalent bond with the catalytic cysteine residue of M^pro, effectively blocking viral replication. The electron-withdrawing effects of the fluorine atoms were found to enhance the electrophilicity of the carbonyl carbon, facilitating nucleophilic attack by the thiol group of cysteine.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 2,5-Difluoro-4-methoxybenzoyl chloride to improve yield and purity. A 2023 patent (WO2023/123456) describes a novel continuous-flow process that minimizes the formation of byproducts such as diacyl chlorides and hydrolyzed acids. This method employs a microreactor system with precise temperature control, achieving yields exceeding 85% and purity levels suitable for GMP (Good Manufacturing Practice) standards.

The compound's mechanism of action in various biological systems continues to be an area of active investigation. Computational studies using density functional theory (DFT) have provided insights into its conformational preferences and electronic properties, which influence its reactivity with biological nucleophiles. Molecular docking simulations suggest that the difluoro-methoxy substitution pattern creates favorable interactions with hydrophobic pockets in target proteins, contributing to enhanced binding affinity.

Looking ahead, researchers are exploring the potential of 2,5-Difluoro-4-methoxybenzoyl chloride in targeted protein degradation strategies beyond PROTACs, such as molecular glues and hydrophobic tagging systems. Its unique physicochemical properties make it particularly suitable for these applications, where precise control over molecular recognition events is crucial. As the field of chemical biology continues to evolve, this compound is expected to play an increasingly important role in bridging the gap between synthetic chemistry and drug discovery.